3-Amino-1-(2-(ethoxymethyl)piperidin-1-yl)propan-1-one
Overview
Description
3-Amino-1-(2-(ethoxymethyl)piperidin-1-yl)propan-1-one, also known as 3-amino-2-(ethoxymethyl)piperidine (3-AEMPP) is an organic compound commonly used in the synthesis of pharmaceuticals and other compounds. It is a colorless solid with a melting point of 105-106 °C and a boiling point of 205-206 °C. The molecule is composed of a five-membered ring with an amine group, an ethoxy group, and a methyl group. 3-AEMPP is used as a building block in the synthesis of various drugs, such as analgesics, anticonvulsants, and antipsychotics.
Scientific Research Applications
Novel Synthesis Methods
A new synthesis method for 3-(pyrrolidin-1-yl)piperidine, a compound closely related to 3-Amino-1-(2-(ethoxymethyl)piperidin-1-yl)propan-1-one, was developed. This method is significant in medicinal chemistry due to the compound's importance. The method is proposed as a substitute for the complex, multi-stage modifications previously used, making it more suitable for large-scale production (Smaliy et al., 2011).
Medicinal Chemistry and Synthesis
The synthesis and characterization of various piperidine and piperazine derivatives have been reported, highlighting the significance of these structures in medicinal chemistry. For instance, 1-[2,3-Bis(tetradecyloxy)propyl]-3-[2-(piperazin-1-yl)ethyl]urea was synthesized and characterized, showing the diversity in the modification and utility of piperidine derivatives (Grijalvo, Nuñez & Eritja, 2015).
Antimicrobial Activity
The synthesis of new pyridine derivatives, including modifications with piperazine, and their antimicrobial activity was studied. The synthesized compounds showed variable and modest activity against bacteria and fungi, demonstrating the potential of piperidine derivatives in antimicrobial applications (Patel, Agravat & Shaikh, 2011).
properties
IUPAC Name |
3-amino-1-[2-(ethoxymethyl)piperidin-1-yl]propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O2/c1-2-15-9-10-5-3-4-8-13(10)11(14)6-7-12/h10H,2-9,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYEZZXCJHGPDAK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1CCCCN1C(=O)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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